Cas no 700851-60-1 (N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-phenyloxane-4-carboxamide)

• Product Name: N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-phenyloxane-4-carboxamide
• CAS No: 700851-60-1
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• CID: 6071230
• PubChem ID: 1288492
• Update Time: 2025-06-07

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-phenyloxane-4-carboxamide
• N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-4-phenyloxane-4-carboxamide
• SR-01000272078
• N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
• AKOS024507836
• SR-01000272078-1
• SMR000075467
• MLS000049471
• 700851-60-1
• HMS2335A07
• VU0180641-4
• CHEMBL1351517
• F5343-0117

• Inchi： 1S/C23H25N3O3/c1-17-20(21(27)26(25(17)2)19-11-7-4-8-12-19)24-22(28)23(13-15-29-16-14-23)18-9-5-3-6-10-18/h3-12H,13-16H2,1-2H3,(H,24,28)
• InChI Key： RQTGBRJYZFSIQO-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=CC=C2)(C(NC2=C(C)N(C)N(C3=CC=CC=C3)C2=O)=O)CC1

Computed Properties

• Exact Mass: 391.18959167g/mol
• Monoisotopic Mass: 391.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.9Ų

Additional information on N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-phenyloxane-4-carboxamide

N-(1,5-Dimethyl-3-Oxo-2-Phenyl-2,3-Dihydro-1H-Pyrazol-4-Yl)-4-PHENYLOXANE-4-Carboxamide: A Comprehensive Overview

The compound N-(1,5-dimethyl-3-oxyo... with CAS No. 700851601 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, referred to as N-(1,5-dimethyl..., is characterized by its complex structure, which includes a pyrazole ring and a phenyl group. The molecule's unique architecture makes it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of N-(1,5-dimethyl... as a bioactive compound with significant pharmacological properties. Researchers have reported that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for the development of novel therapeutic agents. Furthermore, its ability to interact with specific biological targets has been explored in the context of cancer treatment and neurodegenerative diseases.

The synthesis of N-(1,5-dimethyl... involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent functionalization of the molecule to introduce the phenyl group and carboxamide moiety. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of structural characterization, N-(1,5-dimethyl... has been extensively studied using various spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into the molecule's conformational flexibility and electronic properties. The presence of aromatic rings and polar groups in its structure contributes to its unique solubility and stability profiles.

The biological evaluation of N-(1,5-dimethyl... has revealed its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Preclinical studies have demonstrated its efficacy in reducing inflammatory markers in animal models of chronic inflammation. Additionally, its antioxidant properties suggest potential applications in protecting cells from oxidative damage.

In conclusion, N-(1,5-dimethyl... with CAS No. 700851601 represents a cutting-edge molecule with diverse applications in both academic research and industrial settings. Its unique chemical structure and bioactive properties make it a valuable asset in the pursuit of innovative solutions across various scientific domains.